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Compound of Interest

Compound Name:
Bis[4-(4-

aminophenoxy)phenyl]sulfone

Cat. No.: B080366 Get Quote

A summary of key physical and chemical properties of p-BAPS would be presented in a table

format for clarity and ease of comparison.

Property Value

Chemical Formula C₁₂H₁₂N₂S

Molecular Weight 216.31 g/mol

Appearance Light yellow crystalline powder

Melting Point 108-110 °C

Boiling Point 403.9 °C at 760 mmHg

Solubility
Soluble in organic solvents like DMSO, DMF,

and NMP. Insoluble in water.

Purity >99%

Experimental Protocols
Detailed methodologies for key experiments involving p-BAPS would be provided.

Synthesis of p-BAPS Monomer
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A common method for synthesizing p-BAPS involves the reaction of 4-nitrochlorobenzene with

sodium sulfide, followed by reduction of the resulting dinitro compound.

Experimental Workflow for p-BAPS Synthesis

Step 1: Nucleophilic Aromatic Substitution

Step 2: Reduction

4-nitrochlorobenzene Reaction

Sodium_sulfide

Bis(4-nitrophenyl)_sulfide

Reductione.g., Sodium dithionite p-BAPS
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Caption: Synthesis of p-BAPS monomer.

Characterization of p-BAPS Monomer
The synthesized p-BAPS monomer is typically characterized using various spectroscopic

techniques.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional

groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure.

Mass Spectrometry (MS): To determine the molecular weight.
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Signaling Pathways
If the specified BAPS monomer has known biological activity, the relevant signaling pathways

would be detailed. For example, while p-BAPS is primarily used in materials science, if we were

discussing a bioactive peptide (BAP), the following diagram illustrates how BAPs can modulate

inflammatory signaling pathways.[1]

Anti-inflammatory Signaling Pathways Modulated by Bioactive Peptides (BAPs)
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Caption: Modulation of inflammatory pathways by BAPs.[1]

Please provide the specific "BAPS monomer" you are interested in so that a tailored and

detailed technical guide can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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